Cas no 4415-09-2 (Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate)

• Product Name: Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
• CAS No: 4415-09-2
• MF: C₁₂H₉ClFNO₃
• MW: 269.656165838242
• MDL: MFCD00214743
• CID: 331361
• PubChem ID: 2775337
• Update Time: 2025-05-27

Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate
• 4-Isoxazolecarboxylicacid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, methyl ester
• METHYL 3-(2-CHLORO-6-FLUOROPHENYL)-5-METHYL-4-ISOXAZOLECARBOXYLATE
• 3-<2-Chlor-6-fluor-phenyl>-5-methyl-isoxazol-4-carbonsaeure-methylester
• SY331986
• MFCD00214743
• 3-(2-Chloro-6-fluoro-phenyl)-5-methyl-isoxazole-4-carboxylic acid methyl ester
• 3-(2-Chloro-6-fluorophenyl)-4-(methoxycarbonyl)-5-methylisoxazole
• FT-0680345
• 4C-062
• 4-Isoxazolecarboxylic acid, 3-(2-chloro-6-fluorophenyl)-5-methyl-, methyl ester
• 4415-09-2
• VUXXAVIGDIIYBQ-UHFFFAOYSA-N
• methyl 3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• DTXSID90379530
• AKOS003296167
• SCHEMBL11893412

• MDL： MFCD00214743
• Inchi： 1S/C12H9ClFNO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
• InChI Key： VUXXAVIGDIIYBQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)F

Computed Properties

• Exact Mass: 269.02500
• Monoisotopic Mass: 269.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.341
• Melting Point: 53-55°C
• Boiling Point: 359.9°Cat760mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.536
• PSA: 52.33000
• LogP: 3.22910

Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate

Comprehensive Overview of Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate (CAS No. 4415-09-2)

Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate (CAS No. 4415-09-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chloro-fluorophenyl group and a methylisoxazole core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and crop protection formulations.

The compound's isoxazole-carboxylate backbone is particularly noteworthy, as it often serves as a key scaffold in medicinal chemistry. Recent studies highlight its role in developing novel enzyme inhibitors and receptor modulators, addressing current challenges in treating metabolic disorders and inflammatory conditions. With the growing demand for targeted therapeutics, 4415-09-2 has gained attention in high-throughput screening programs.

From an agrochemical perspective, derivatives of Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate have shown promising activity against various plant pathogens. This aligns with the global push for sustainable agriculture solutions that minimize environmental impact while maintaining efficacy. The compound's halogenated aromatic component contributes to its stability and bioavailability, making it a subject of ongoing optimization studies.

Analytical characterization of CAS 4415-09-2 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring purity and structural verification. Quality control protocols for this compound emphasize its importance in precision synthesis, where even minor impurities can significantly affect downstream applications. The pharmaceutical industry particularly values batches with ≥98% purity for lead optimization studies.

Environmental and safety profiles of Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate are carefully monitored, with research focusing on green chemistry approaches to its synthesis. Recent advancements in catalytic processes have improved the compound's production efficiency while reducing waste generation. These developments respond to the chemical industry's increasing emphasis on sustainable manufacturing practices.

Market trends indicate rising demand for 4415-09-2 in academic and industrial laboratories, particularly in regions with strong pharmaceutical R&D infrastructure. The compound's versatility as a chemical building block supports its use across multiple therapeutic areas, including central nervous system research and antimicrobial development. Suppliers are increasingly offering customized quantities and formulations to meet diverse research needs.

Storage and handling recommendations for Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate emphasize protection from moisture and light, typically suggesting inert atmosphere storage at controlled temperatures. These precautions maintain the compound's stability and extend its shelf life, crucial for research applications requiring reproducible results over extended periods.

Future research directions for CAS No. 4415-09-2 include exploration of its structure-activity relationships and potential modifications to enhance its pharmacological properties. Computational chemistry approaches are being employed to predict novel derivatives with improved bioavailability and target specificity. These efforts align with the pharmaceutical industry's pursuit of next-generation therapeutics with optimized performance profiles.

The global scientific community continues to investigate Methyl 3-(2-chloro-6-fluorophenyl)-5-methylisoxazole-4-carboxylate through collaborative studies, with published research covering its synthetic pathways, physicochemical properties, and potential applications. This compound represents an excellent example of how specialized intermediates contribute to advancements in both human health and agricultural science.